1,1-Dioxo-4-(pyridin-2-ylmethyl)-1Lambda(6)-thiane-4-carboxylic acid hydrochlori

• IUPAC Name: 1,1-dioxo-4-(pyridin-2-ylmethyl)thiane-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H15NO4S.ClH/c14-11(15)12(4-7-18(16,17)8-5-12)9-10-3-1-2-6-13-10;/h1-3,6H,4-5,7-9H2,(H,14,15);1H
• InChI Key: FTGXGOGHROTLTG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(CC2=CC=CC=N2)C(=O)O.Cl
• Molecular Formula: C12H16ClNO4S
• Molecular Weight: 305.78 g/mol

Description

1,1-Dioxo-4-(pyridin-2-ylmethyl)-1 Lambda(6)-thiane-4-carboxylic acid hydrochloride, also known as 4-pyridin-2-ylmethyl-1,1-dioxothiane-4-carboxylic acid hydrochloride, is a novel organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of thiophene and has a wide range of uses in the fields of organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

• Influence of Noncovalent Interactions on MOFs : Research on dioxido(pyridine-2,6-dicarboxylato)vanadate(V) compounds highlights the role of pyridinium cations in forming metal-organic hybrids. These studies reveal how hydrogen bonds and weak non-covalent interactions, including π⋯π and C–H⋯π, stabilize the crystal lattices of MOFs, offering insights into designing new materials with specific properties (Koleša-Dobravc, Meden, & Perdih, 2015).

• Lanthanide-based Coordination Polymers : The synthesis and structural characterization of lanthanide coordination compounds from 3,5-bis(pyridine-2-ylmethoxy)benzoic acid demonstrate the potential of such materials in harvesting light, with certain complexes showing significant luminescent efficiencies. This research underlines the application of pyridine derivatives in developing luminescent materials (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Anticancer Agents

• Pyrido[4,3-b][1,4]oxazines and Pyrido[4,3-b][1,4]thiazines : The exploration of pyridine derivatives for synthesizing compounds with potential anticancer properties illustrates the chemical versatility of pyridine in drug development. These compounds have been evaluated for their effects on the proliferation and survival of cancer cells, providing a foundation for further pharmaceutical research (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).

Mild Oxidation Processes

• Oxidation of Thiols to Disulfides : The use of pyridine derivatives for the efficient oxidation of thiols to disulfides in aqueous media represents a significant advancement in green chemistry. This methodology offers a metal-free and mild approach to synthesizing disulfides, crucial intermediates in pharmaceuticals and chemicals (Samanta, Ray, Ghosh, & Biswas, 2016).